molecular formula C21H28ClN3O3S2 B1632805 Prochlorperazine hydrogen methanesulfonate CAS No. 3111-70-4

Prochlorperazine hydrogen methanesulfonate

Cat. No. B1632805
CAS RN: 3111-70-4
M. Wt: 470.1 g/mol
InChI Key: WLFCZUKGFJNFQY-UHFFFAOYSA-N
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Description

Prochlorperazine hydrogen methanesulfonate is a useful research compound. Its molecular formula is C21H28ClN3O3S2 and its molecular weight is 470.1 g/mol. The purity is usually 95%.
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properties

CAS RN

3111-70-4

Product Name

Prochlorperazine hydrogen methanesulfonate

Molecular Formula

C21H28ClN3O3S2

Molecular Weight

470.1 g/mol

IUPAC Name

2-chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine;methanesulfonic acid

InChI

InChI=1S/C20H24ClN3S.CH4O3S/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)25-20-8-7-16(21)15-18(20)24;1-5(2,3)4/h2-3,5-8,15H,4,9-14H2,1H3;1H3,(H,2,3,4)

InChI Key

WLFCZUKGFJNFQY-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl.CS(=O)(=O)O

Canonical SMILES

CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl.CS(=O)(=O)O

Other CAS RN

3111-70-4

Origin of Product

United States

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